Cas no 1219798-83-0 (Acetaldehyde Dimethyl Acetal-d10)

• Product Name: Acetaldehyde Dimethyl Acetal-d10
• CAS No: 1219798-83-0
• MF: C₄H₁₀O₂
• MW: 100.182618618011
• MDL: MFCD06658662
• CID: 1066030
• Update Time: 2025-11-01

Acetaldehyde Dimethyl Acetal-d10 Chemical and Physical Properties

Names and Identifiers

• Acetaldehyde Dimethyl Acetal-d10
• 1,1,1,2-tetradeuterio-2,2-bis(trideuteriomethoxy)ethane

• MDL： MFCD06658662
• Inchi： 1S/C4H10O2/c1-4(5-2)6-3/h4H,1-3H3/i1D3,2D3,3D3,4D
• InChI Key： SPEUIVXLLWOEMJ-LSURFNHSSA-N
• SMILES： C([2H])(OC([2H])([2H])[2H])(OC([2H])([2H])[2H])C([2H])([2H])[2H]

Experimental Properties

• Color/Form: No data avaiable
• Density: 0.8±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 63.0±8.0 °C at 760 mmHg
• Flash Point: -17.2±0.0 °C
• Vapor Pressure: No data available

Acetaldehyde Dimethyl Acetal-d10 Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ° C, -4 ° C is better

Additional information on Acetaldehyde Dimethyl Acetal-d10

Recent Advances in the Application of Acetaldehyde Dimethyl Acetal-d10 (CAS: 1219798-83-0) in Chemical and Biomedical Research

Acetaldehyde Dimethyl Acetal-d10 (CAS: 1219798-83-0) is a deuterated form of acetaldehyde dimethyl acetal, a compound widely used in organic synthesis and pharmaceutical research. The incorporation of deuterium atoms enhances its utility as a stable isotope-labeled reagent, particularly in metabolic studies and drug development. Recent research has highlighted its significance in tracing biochemical pathways and improving the precision of analytical methods such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy.

One of the key applications of Acetaldehyde Dimethyl Acetal-d10 is in the study of acetaldehyde metabolism, a critical process in understanding alcohol-related diseases and toxicology. Researchers have employed this compound to investigate the role of acetaldehyde in DNA adduct formation, which is implicated in carcinogenesis. The deuterated form allows for more accurate tracking of metabolic intermediates, reducing background noise and improving signal detection in complex biological matrices.

In a recent study published in the Journal of Medicinal Chemistry, scientists utilized Acetaldehyde Dimethyl Acetal-d10 to explore its potential as a precursor in the synthesis of deuterated pharmaceuticals. The study demonstrated that deuterium incorporation can significantly alter the pharmacokinetic properties of drugs, including their metabolic stability and half-life. This finding has profound implications for the development of next-generation therapeutics with improved efficacy and safety profiles.

Another notable application of Acetaldehyde Dimethyl Acetal-d10 is in environmental chemistry, where it serves as a tracer for monitoring volatile organic compounds (VOCs) in atmospheric studies. Its stability and distinct isotopic signature make it an ideal candidate for quantifying acetaldehyde emissions from industrial processes and natural sources. Recent advancements in analytical techniques have further enhanced its utility in this field, enabling more precise measurements at lower concentrations.

Future research directions for Acetaldehyde Dimethyl Acetal-d10 include its potential use in personalized medicine and biomarker discovery. Its ability to serve as a stable isotope-labeled internal standard in proteomics and metabolomics workflows is currently under investigation. Additionally, ongoing studies are exploring its role in the synthesis of novel deuterated compounds for targeted drug delivery systems.

In conclusion, Acetaldehyde Dimethyl Acetal-d10 (CAS: 1219798-83-0) continues to be a valuable tool in chemical and biomedical research. Its applications span from fundamental biochemical studies to advanced drug development, underscoring its versatility and importance in the field. As analytical technologies evolve, the demand for high-purity deuterated compounds like Acetaldehyde Dimethyl Acetal-d10 is expected to grow, driving further innovation in research methodologies and therapeutic strategies.